2,3,4,6-Tetra-O-acetyl-D-mannopyranose
Overview
Description
2,3,4,6-Tetra-O-acetyl-D-mannopyranose is a chemical compound with the molecular formula C14H20O10 . It’s a key intermediary in the biomedical industry used in the synthesis of antiviral drugs .
Synthesis Analysis
The synthesis of 2,3,4,6-Tetra-O-acetyl-D-mannopyranose involves several steps. One method involves improved (anhydrous) work-up conditions of a triflate displacement reaction . Another method involves the preparation of the versatile synthetic intermediate 1,3,4,6-tetra-O-acetyl-2-azido-2-deoxy-alpha-d-mannopyranose from D-glucose .Molecular Structure Analysis
The molecular structure of 2,3,4,6-Tetra-O-acetyl-D-mannopyranose is represented by the SMILES stringCC(=O)OC[C@H]1OC(O)C@@H=O)C@@H=O)[C@@H]1OC(C)=O . The InChI key is IEOLRPPTIGNUNP-JABUTEAWSA-N . Physical And Chemical Properties Analysis
The physical and chemical properties of 2,3,4,6-Tetra-O-acetyl-D-mannopyranose include a melting point of 92-95 °C and it’s a solid at room temperature . It has a molecular weight of 348.30 .Scientific Research Applications
Glycosylation in Biomedical Research
“2,3,4,6-Tetra-O-acetyl-D-mannopyranose” is utilized in glycosylation processes within biomedical research. It has been used to assess novel synthetic inhibitors of selectin-mediated cell adhesion, which is crucial for understanding and potentially interrupting pathological processes such as inflammation and cancer metastasis .
Synthesis of Antiviral Drugs
This compound serves as a key intermediary in the synthesis of antiviral drugs. It contributes significantly to the research and development of potent inhibitors for diseases such as HIV and influenza, showcasing its importance in the biomedical industry .
Spiroketal Glycosides Synthesis
In synthetic organic chemistry, “2,3,4,6-Tetra-O-acetyl-D-mannopyranose” is used to investigate stereospecific entry into spiroketal glycosides using alkylidenecarbene C-H insertion. This method is pivotal for creating complex molecular structures found in many bioactive natural products .
Lactam-containing N-glycosides Synthesis
A new synthesis method involving this compound has been developed for certain lactam-containing N-glycosides. These compounds have applications ranging from pharmaceuticals to materials science due to their structural diversity and biological relevance .
Preparation of Benzoyl Methyl α-D-glucopyranoside
The preparation of 2,3,4,6-tetra-O- (3-bromo)benzoyl methyl α-D-glucopyranoside involves this acetylated mannopyranose. This process is essential for producing intermediates used in various chemical syntheses .
Fluorescent Probes for Lysosomal Labeling
It has been used in the synthesis of fluorescent probes for lysosomal labeling, which is a critical tool in cell biology and medical diagnostics to track and study lysosomal function within cells .
Immunological Experiments
This compound serves as a precursor in the synthesis of differently substituted trimers of the group A N. meningitidis capsular polysaccharide repeating unit, which are used in immunological experiments to study bacterial pathogenesis and vaccine development .
Proteomics Research
Lastly, “2,3,4,6-Tetra-O-acetyl-D-mannopyranose” is also a specialty product used in proteomics research. Its role in protein studies further emphasizes its versatility and importance in scientific research .
Mechanism of Action
Target of Action
It is known that mannose derivatives can interact with various biological targets, including enzymes and receptors involved in metabolic processes .
Mode of Action
It is proposed that upon deacetylation, an oxonium intermediate is formed, which can be attacked by a water molecule to form the corresponding 2,3,4,6-tetra-o-acetyl α- or β-glucopyranose .
Biochemical Pathways
Mannose derivatives are known to play roles in various biochemical pathways, including glycosylation processes .
Pharmacokinetics
It is soluble in chloroform, ethyl acetate, and methanol, which may influence its bioavailability .
Result of Action
Mannose derivatives have been used in research for their potential roles in stimulating biosynthetic processes .
Action Environment
properties
IUPAC Name |
[(2R,3R,4S,5S)-3,4,5-triacetyloxy-6-hydroxyoxan-2-yl]methyl acetate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20O10/c1-6(15)20-5-10-11(21-7(2)16)12(22-8(3)17)13(14(19)24-10)23-9(4)18/h10-14,19H,5H2,1-4H3/t10-,11-,12+,13+,14?/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IEOLRPPTIGNUNP-JABUTEAWSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)OCC1C(C(C(C(O1)O)OC(=O)C)OC(=O)C)OC(=O)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(=O)OC[C@@H]1[C@H]([C@@H]([C@@H](C(O1)O)OC(=O)C)OC(=O)C)OC(=O)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20O10 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50471943 |
Source
|
| Record name | 2,3,4,6-TETRA-O-ACETYL-D-MANNOPYRANOSE | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50471943 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
348.30 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,3,4,6-Tetra-O-acetyl-D-mannopyranose | |
CAS RN |
140147-37-1, 58645-20-8 |
Source
|
| Record name | D-Mannopyranose, 2,3,4,6-tetraacetate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=140147-37-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2,3,4,6-TETRA-O-ACETYL-D-MANNOPYRANOSE | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50471943 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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